Cas no 68963-75-7 (4,6-Dichloropyridin-2(1H)-one)

• Product Name: 4,6-Dichloropyridin-2(1H)-one
• CAS No: 68963-75-7
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD18803554
• CID: 1037162
• Update Time: 2025-05-20

4,6-Dichloropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropyridin-2(1H)-one
• 2,4-DICHLORO-6-HYDROXYPYRIDINE
• 4,6-dichloro-1H-pyridin-2-one
• 4,6-dichloro-2(1H)-Pyridinone
• 4,6-dichloro-2(2H)-Pyridinone
• 4,6-DICHLOROPYRIDIN-2-OL
• AK110224
• 4,6-dichloro-pyridin-2-ol
• JPCAMLFCVLYRMG-UHFFFAOYSA-N
• CL0069
• FCH996979
• AB62522
• AM806785
• AX8227699
• ST2410917

• MDL： MFCD18803554
• Inchi： 1S/C5H3Cl2NO/c6-3-1-4(7)8-5(9)2-3/h1-2H,(H,8,9)
• InChI Key： JPCAMLFCVLYRMG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N1)=O)Cl

Computed Properties

• Exact Mass: 162.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151 ºC
• Boiling Point: 275.9±40.0 ºC (760 Torr),
• Flash Point: 120.7±27.3 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 33.12000
• LogP: 2.09400

4,6-Dichloropyridin-2(1H)-one Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4,6-Dichloropyridin-2(1H)-one

Introduction to 4,6-Dichloropyridin-2(1H)-one (CAS No. 68963-75-7)

4,6-Dichloropyridin-2(1H)-one, with the chemical formula C₅H₂Cl₂NO₂, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridinone class and features two chlorine substituents at the 4- and 6-positions, which contribute to its unique reactivity and utility in synthetic chemistry. The CAS number 68963-75-7 provides a unique identifier for this substance, ensuring precise classification and tracking in scientific literature and industrial applications.

The synthesis of 4,6-Dichloropyridin-2(1H)-one typically involves chlorination reactions on pyridine derivatives or through multi-step organic transformations. Its structural framework makes it a versatile intermediate in the preparation of more complex molecules. The presence of both chlorine atoms enhances its electrophilic nature, making it a valuable building block for further functionalization. This property has been exploited in various synthetic pathways, particularly in the development of biologically active compounds.

In recent years, 4,6-Dichloropyridin-2(1H)-one has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its scaffold to design novel inhibitors targeting various enzymatic pathways. One notable area of interest is its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chlorine atoms at the 4- and 6-positions allow for selective modifications, enabling the creation of highly specific ligands that can interact with target proteins with high affinity.

Recent advancements in computational chemistry have further highlighted the significance of 4,6-Dichloropyridin-2(1H)-one as a pharmacophore. Molecular docking studies have demonstrated its ability to bind effectively to ATP-binding sites of kinases, suggesting its potential as a lead compound in drug discovery. These studies often involve virtual screening of large compound libraries to identify promising candidates for experimental validation. The structural features of 4,6-Dichloropyridin-2(1H)-one make it an attractive candidate for further optimization through structure-based drug design approaches.

Moreover, the agrochemical industry has also recognized the value of 4,6-Dichloropyridin-2(1H)-one as a precursor in the synthesis of herbicides and pesticides. Its reactivity allows for the introduction of additional functional groups that can enhance biological activity against pests and weeds. Several patents have been filed detailing novel derivatives of this compound that exhibit improved efficacy while maintaining environmental safety profiles.

The chemical properties of 4,6-Dichloropyridin-2(1H)-one also make it useful in material science applications. For instance, it can be incorporated into polymers or coatings to impart specific functionalities such as flame retardancy or corrosion resistance. The chlorine atoms contribute to these properties by participating in hydrophobic interactions or forming ionic bonds with other materials.

In conclusion, 4,6-Dichloropyridin-2(1H)-one (CAS No. 68963-75-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug discovery and material development. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemical research.